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Compound Name:
2-Methoxy-[1,1'-biphenyl]-4-

carboxylic acid

Cat. No.: B1612684 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methoxy-[1,1'-biphenyl]-4-carboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Safety
2-Methoxy-[1,1'-biphenyl]-4-carboxylic acid (CAS No: 5728-32-5) is a biphenyl derivative

utilized in various research and development applications, including as a building block in the

synthesis of complex organic molecules and potential pharmaceutical agents. While it offers

significant utility, its safe handling is paramount to protect laboratory personnel and ensure the

integrity of experimental outcomes. This guide moves beyond mere procedural checklists,

providing a technical deep-dive into the why behind safety protocols. By understanding the

compound's inherent properties and potential reactivity, researchers can cultivate a proactive

safety culture grounded in scientific principles.

This document synthesizes data from authoritative safety data sheets (SDS), chemical

databases, and general laboratory safety standards to provide a comprehensive framework for

risk assessment and management when working with this compound.

Part 1: Compound Identification and
Physicochemical Properties
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A foundational understanding of a chemical's identity and physical characteristics is the first

step in a robust safety assessment. These properties dictate its behavior under various

laboratory conditions and inform appropriate storage and handling decisions.

Property Value Source

IUPAC Name
4-(2-Methoxyphenyl)benzoic

acid
Synquest Labs[1]

Synonyms
2-(4-Carboxyphenyl)anisole, 4-

Carboxy-2'-methoxybiphenyl
Synquest Labs[1]

CAS Number 5728-32-5 Synquest Labs[1]

Molecular Formula C₁₄H₁₂O₃ Synquest Labs[1]

Molecular Weight 228.25 g/mol Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Appearance Off-white to light yellow solid Thermo Fisher Scientific[2]

Table 1: Chemical Identification and Key Properties.

Part 2: Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. 2-Methoxy-[1,1'-
biphenyl]-4-carboxylic acid is classified as hazardous, necessitating specific precautions.[3]

Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation
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Table 2: GHS Hazard Classification for 2-Methoxy-[1,1'-biphenyl]-4-carboxylic acid.[1][3][4]

Expert Analysis of Hazards:

Skin and Eye Irritation (H315, H319): The carboxylic acid functional group, while generally

considered a weak acid, can cause significant irritation upon direct contact with mucous

membranes and skin.[5] The biphenyl structure may also contribute to this irritant effect.

Prolonged or repeated contact can lead to dermatitis. The primary risk is accidental contact

from spills or handling solid powder without adequate personal protective equipment (PPE).

Respiratory Irritation (H335): As a fine solid powder, the compound can easily become

airborne during weighing or transfer.[1] Inhalation of this dust can irritate the mucous

membranes of the respiratory tract, leading to coughing and shortness of breath. This

underscores the critical need for appropriate engineering controls, such as a chemical fume

hood or ventilated enclosure, during any procedure that may generate dust.

Part 3: Risk Mitigation and Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls, administrative controls, and PPE is

essential for minimizing exposure. The selection of PPE is not a one-size-fits-all decision; it is a

direct response to a risk assessment of the specific procedures being performed.

Engineering Controls: The First Line of Defense
Ventilation: Always handle the solid compound inside a certified chemical fume hood or other

ventilated enclosure to control dust and prevent respiratory exposure.[1][6] The fume hood

serves to capture airborne particles at the source, protecting the user's breathing zone.

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and

unobstructed in the immediate vicinity of the workstation.[3][6] This is a critical failsafe in the

event of accidental large-scale exposure.

Personal Protective Equipment (PPE): The Final Barrier
Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

mandatory.[7] For procedures with a higher risk of splashing or dust generation, a face shield
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should be worn over the goggles for full facial protection.[7][8]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile, at all times.[9] Gloves must be

inspected for tears or holes before each use. It is crucial to practice proper glove removal

techniques to avoid contaminating the skin. For prolonged tasks, consider double-gloving.

[10]

Lab Coat: A flame-resistant lab coat or gown should be worn and fully buttoned to protect

skin and personal clothing.[7]

Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory to protect the

feet from spills.[11]
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Start: Assess Task Involving
2-Methoxy-[1,1'-biphenyl]-4-carboxylic acid

Weighing or Transferring Solid?

Working with Solutions?

Mandatory: Use Chemical Fume Hood
or Ventilated Balance Enclosure

Recommended: Add Face Shield
(over goggles)

High dust potential?

Mandatory: Wear Chemical
Splash Goggles

Mandatory: Wear Nitrile Gloves

Mandatory: Wear Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow based on task-specific risks.

Part 4: Safe Storage and Handling Protocols
The chemical nature of this compound dictates specific storage and handling requirements to

ensure its stability and prevent hazardous reactions.
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Storage Protocol
Container Integrity: Keep the container tightly closed when not in use to prevent

contamination and absorption of moisture.[3][12] Store in the original, clearly labeled

container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[3][6][13]

Segregation: Chemical incompatibility is a critical safety consideration. Store 2-Methoxy-
[1,1'-biphenyl]-4-carboxylic acid separately from:

Strong Bases: As a carboxylic acid, it will react exothermically with bases.

Strong Oxidizing Agents: Biphenyl compounds can be reactive towards strong oxidizers,

posing a fire or explosion risk.[2][14]

Reactive Metals: Acids can react with metals to produce flammable hydrogen gas.

Store organic acids separately from inorganic/mineral acids.[15][16]

Cabinetry: Do not store on metal shelves, which can corrode from acid vapors.[5][16] A

dedicated corrosives or acid cabinet is recommended.[17] Use secondary containment trays

to mitigate spills.[15][18]

2-Methoxy-[1,1'-biphenyl]-4-carboxylic acid

Strong Bases
(e.g., NaOH, KOH)

 Exothermic Neutralization 

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

 Fire/Explosion Hazard 

Reactive Metals
(e.g., Na, K, Mg)

 Flammable H₂ Gas 

Click to download full resolution via product page

Caption: Key chemical incompatibilities to avoid during storage.
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Handling Protocol
Review SDS: Before use, always review the Safety Data Sheet (SDS) for the most current

information.[17]

Work Area: Designate a specific area for handling the compound. Use disposable bench

liners to contain any minor drips or spills.

Dispensing: Avoid generating dust when handling the solid.[2] Use a spatula to carefully

transfer the material. Do not pour the powder. If transferring larger quantities, do so slowly to

minimize dust clouds.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[1][13] Do not eat, drink, or smoke in the handling area.[6]

Contamination: Remove and wash contaminated clothing before reuse.[3][13]

Part 5: Emergency and First Aid Procedures
Immediate and correct response to an exposure or spill is critical. All personnel must be familiar

with these procedures before beginning work.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with plenty of soap and water for at least 15 minutes.[3][14] If skin irritation occurs or

persists, seek medical advice.[1][3]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[1][3] If the person feels unwell or if breathing is difficult, call a

poison center or physician.[2]

Ingestion: Do NOT induce vomiting.[2] Clean the mouth with water and drink plenty of water

afterwards.[3] Seek medical attention if symptoms occur.[3]
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Spill Response Protocol
For a small laboratory spill of solid material:

Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

PPE: Don the appropriate PPE as described in Part 3, including respiratory protection (if dust

is present), gloves, goggles, and a lab coat.

Containment & Cleanup: Do not use dry sweeping, as this will generate dust. Gently cover

the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully sweep or scoop

the material into a suitable container for disposal.[2][12]

Decontamination: Clean the spill area thoroughly with soap and water, observing all

environmental regulations.[6]

Disposal: Label the container as hazardous waste and dispose of it according to institutional

and local regulations.[1][3]
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Small Spill of Solid Detected

1. Alert Nearby Personnel
& Secure Area

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if dusty)

3. Gently Cover Spill
with Inert Absorbent (e.g., sand)

4. Carefully Sweep/Scoop Mixture
into a Labeled Waste Container

5. Decontaminate Spill Area
with Soap and Water

6. Dispose of Waste Container
per Institutional Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1612684?utm_src=pdf-body-img
https://www.benchchem.com/product/b1612684?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. synquestlabs.com [synquestlabs.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. 2'-Methoxy[1,1'-biphenyl]-3-carboxylic acid | C14H12O3 | CID 2759547 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]

6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. hazmatschool.com [hazmatschool.com]

9. healthybean.org [healthybean.org]

10. pppmag.com [pppmag.com]

11. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

12. combi-blocks.com [combi-blocks.com]

13. fishersci.es [fishersci.es]

14. fishersci.com [fishersci.com]

15. UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Appendix 8
[safety.rochester.edu]

16. utsc.utoronto.ca [utsc.utoronto.ca]

17. flinnsci.com [flinnsci.com]

18. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [2-Methoxy-[1,1'-biphenyl]-4-carboxylic acid safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612684#2-methoxy-1-1-biphenyl-4-carboxylic-acid-
safety-and-handling]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Y3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21946~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:03:36~~4-Hydroxy-4-biphenylcarboxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH5227403&productDescription=4+-METHOXYBIPHENL-4-CARBXYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2759547
https://pubchem.ncbi.nlm.nih.gov/compound/2759547
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://labchem-wako.fujifilm.com/sds/W01W0232-3084JGHEEN.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.combi-blocks.com/msds/CA-4945.pdf
https://www.fishersci.es/store/msds?partNumber=10772264&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC106285000&countryCode=US&language=en
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.safety.rochester.edu/labsafety/chp/chpappendix-8.html
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.flinnsci.com/api/library/download/1f8f76d330554992ae36ef25b1fce06d
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.benchchem.com/product/b1612684#2-methoxy-1-1-biphenyl-4-carboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b1612684#2-methoxy-1-1-biphenyl-4-carboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b1612684#2-methoxy-1-1-biphenyl-4-carboxylic-acid-safety-and-handling
https://www.benchchem.com/product/b1612684#2-methoxy-1-1-biphenyl-4-carboxylic-acid-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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